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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluenfuronate is a novel pesticide that has demonstrated both nematicidal and acaricidal
properties. This technical guide provides a comprehensive overview of the available
information on trifluenfuronate, including its chemical properties, proposed mechanism of
action, and potential applications in pest management. Due to the novelty of this compound,
publicly available data is limited, with much of the current knowledge derived from patent
literature. This document aims to consolidate the existing information to support further
research and development efforts.

Chemical and Physical Properties

Trifluenfuronate is a synthetic organic molecule belonging to the class of fluoroalkenyl
nematicides. Its chemical structure and nomenclature are as follows:
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Property Value

mixture of 60—80% trans-isomers 3,4,4-
trifluorobut-3-enyl (2RS,3RS)-2-(2-
methoxyphenyl)-5-oxotetrahydrofuran-3-
IUPAC Name carboxylate and 40—-20% of the cis-isomers
3,4,4-trifluorobut-3-enyl (2RS,3SR)-2-(2-
methoxyphenyl)-5-oxotetrahydrofuran-3-

carboxylate

3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-

CAS Name
methoxyphenyl)-5-oxo-3-furancarboxylate
CAS Number 2074661-82-6
Molecular Formula C16H15F30s
Synonyms sanfoshaxianzhi, Trifluorocide
Activity Nematicide, Acaricide

Quantitative Data

As of the latest available information, specific quantitative efficacy data, such as LCso (lethal
concentration, 50%) values from peer-reviewed publications for trifluenfuronate against target
pests, are not publicly available. The primary source of efficacy information comes from patent
literature, which indicates activity against a range of plant-parasitic nematodes.

A key patent (CN106342882A) filed by Shandong United Pesticide Industry Co., Ltd. describes
a nematicidal composition containing trifluenfuronate.[1] The patent suggests good control
efficiency against the second-stage juveniles and eggs of the root-knot nematode Meloidogyne
incognita.[1] However, specific concentration-response data from these studies are not detailed
in the publicly accessible abstract.

Proposed Mechanism of Action

The precise molecular target and signaling pathway of trifluenfuronate have not been
definitively elucidated in public research. However, based on its classification as a fluoroalkenyl
nematicide, a proposed mechanism of action can be inferred from related compounds.
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Fluoroalkenyl nematicides are known to impact nematode motility and mitochondrial function.

[2]

Studies on other fluoroalkenyl nematicides suggest that they may act as inhibitors of the
mitochondrial electron transport chain, specifically targeting complexes involved in cellular
respiration. This disruption of energy production would lead to paralysis and eventual death of
the nematode. Research on the transcriptional changes in M. incognita exposed to other
fluoroalkenyl nematicides has pointed towards the (-fatty acid oxidation pathway as a potential
target.[2] This pathway is crucial for energy metabolism in nematodes.

ATP (Energy)

A

ATP Synthase

A

Generates proton gradient

Paralysis & Death Provides electrons Electron Transport Chain (ETC)

>
| >
Trifluenfuronate Inhibition? .
(Proposed) 4| B-Fatty Acid Oxidation

Click to download full resolution via product page

Caption: Proposed mitochondrial signaling pathway affected by fluoroalkenyl nematicides.

Experimental Protocols

Detailed experimental protocols for the synthesis and bioassays of trifluenfuronate are
proprietary to the patent holder. However, this section provides generalized methodologies for
key experiments relevant to the evaluation of a novel nematicide, based on standard scientific
practices.

Synthesis of Trifluenfuronate
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The synthesis of 3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-methoxyphenyl)-5-oxo-3-
furancarboxylate would likely involve a multi-step process. A plausible synthetic route could
involve the preparation of the tetrahydrofuranone core and the trifluorobutenol side chain
separately, followed by their esterification.
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Caption: A hypothetical workflow for the synthesis of trifluenfuronate.

Nematicidal Bioassay against Meloidogyne incognita

A standard protocol to assess the nematicidal activity of a compound like trifluenfuronate
against M. incognita would involve the following steps:

 Nematode Culture and Extraction:M. incognita is typically cultured on susceptible host
plants, such as tomato (Solanum lycopersicum). Eggs are extracted from the roots using a
sodium hypochlorite solution, and second-stage juveniles (J2s) are hatched in water.

« In Vitro Motility Assay:

o Arange of concentrations of trifluenfuronate are prepared in a suitable solvent (e.g.,
DMSO) and then diluted in water.

o A known number of J2s are exposed to the different concentrations of the test compound

in multi-well plates.
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o After a specific incubation period (e.g., 24, 48, 72 hours), the number of motile and
immotile nematodes is counted under a microscope.

o The percentage of mortality is calculated, and the data is used to determine the LCso
value.

o Egg Hatch Assay:

o A known number of M. incognita eggs are exposed to various concentrations of
trifluenfuronate.

o After an incubation period, the number of hatched J2s is counted.

o The percentage of egg hatch inhibition is calculated relative to a control group.
o Pot Experiment (In Vivo Assay):

o Soil is treated with different concentrations of trifluenfuronate.

o Susceptible host plants are planted in the treated soil and inoculated with a known number
of M. incognita J2s or eggs.

o After a growth period, plants are harvested, and the number of galls on the roots is
counted as a measure of infectivity. Root and shoot weight can also be measured to
assess phytotoxicity.

Acaricidal Bioassay

A common method for evaluating acaricidal activity is the larval packet test (LPT) or larval
immersion test (LIT).

o Tick Rearing: A susceptible strain of ticks (e.g., Rhipicephalus microplus) is reared under
controlled laboratory conditions.

o Larval Packet Test:

o Filter paper packets are impregnated with different concentrations of trifluenfuronate
dissolved in a suitable solvent.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12750982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A known number of tick larvae are placed inside the packets.

o After a set exposure time, the packets are opened, and the number of live and dead larvae
is recorded to calculate mortality.

Conclusion and Future Directions

Trifluenfuronate represents a promising new active ingredient in the fluoroalkenyl class of
pesticides, with potential applications in the control of nematodes and acarids. The information
available, primarily from patent literature, suggests its efficacy, particularly against the root-knot
nematode M. incognita. However, for its full potential to be realized and for its adoption into
integrated pest management programs, further public research is critically needed.

Future research should focus on:

» Elucidation of the specific mode of action: Identifying the precise molecular target and the
affected signaling pathways will be crucial for understanding its selectivity, potential for
resistance development, and for designing more effective analogues.

» Publication of quantitative efficacy data: Peer-reviewed studies detailing the LCso values
against a range of economically important nematode and acarid species are necessary to
establish its spectrum of activity and effective application rates.

o Toxicology and environmental fate studies: Comprehensive studies on its toxicity to non-
target organisms and its persistence and degradation in the environment are essential for
regulatory approval and to ensure its safe use.

The information presented in this technical guide provides a foundation for researchers and
drug development professionals to begin their exploration of trifluenfuronate. As more data
becomes publicly available, a clearer picture of its potential as a novel insecticide will emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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